Cas no 29483-74-7 (Benzenamine, 2-(2-benzoxazolyl)-)

• Product Name: Benzenamine, 2-(2-benzoxazolyl)-
• CAS No: 29483-74-7
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD00168893
• CID: 1438186
• PubChem ID: 4602658
• Update Time: 2025-04-20

Benzenamine, 2-(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2-benzoxazolyl)-
• 2-(1,3-benzoxazol-2-yl)aniline
• 2-(BENZOXAZOL-2-YL)ANILINE
• A934477
• 2-(1,3-Benzoxazol-2-yl)phenylamine
• AKOS003234630
• 2-(Benzo[d]oxazol-2-yl)aniline
• DTXSID80404764
• MFCD00168893
• 2-(benzo[d]oxazol-2-yl)phenylamine
• STL432203
• OHNRWJYTYFYUTE-UHFFFAOYSA-N
• ortho-aminophenylbenzoxazole
• 2-(2-aminophenyl)benzoxazole
• 29483-74-7
• 2-(2-aminophenyl) benzoxazole
• 2-(2'-Aminophenyl)benzoxazole
• SCHEMBL2381205

• MDL： MFCD00168893
• Inchi： 1S/C13H10N2O/c14-10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8H,14H2
• InChI Key： OHNRWJYTYFYUTE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles